![molecular formula C14H13N3O5S B2403208 (E)-5-(4-hydroxy-3-nitrobenzylidene)-2-morpholinothiazol-4(5H)-one CAS No. 371129-53-2](/img/structure/B2403208.png)
(E)-5-(4-hydroxy-3-nitrobenzylidene)-2-morpholinothiazol-4(5H)-one
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Description
(E)-5-(4-hydroxy-3-nitrobenzylidene)-2-morpholinothiazol-4(5H)-one, also known as HNT, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, agriculture, and material science. HNT is a thiazolone derivative that is synthesized through a multistep process involving the condensation of 2-aminothiazole with 4-hydroxy-3-nitrobenzaldehyde followed by cyclization and morpholine substitution.
Scientific Research Applications
- The compound’s hapten moiety, the 4-hydroxy-3-nitrophenyl acetyl group, can be linked to a carrier protein (such as nitrophenol) to create an immunogenic molecule. Researchers use this conjugate to study immune responses, antibody production, and B cell activation. Antibodies specific to this hapten-carrier complex are valuable tools for detecting and quantifying antigens in Western blot assays .
- The thiazolone scaffold in this compound offers potential as a pharmacophore. Researchers explore its derivatives for drug discovery, especially in the context of antimicrobial, antiviral, or anticancer agents. Structural modifications can enhance bioactivity, selectivity, and pharmacokinetic properties .
- The nitrophenyl group contributes to antioxidant activity. Researchers investigate its potential to scavenge free radicals and protect against oxidative stress-related diseases. Additionally, the compound’s anti-inflammatory effects may be relevant in conditions like arthritis or neuroinflammation .
- The conjugated system in the molecule allows for fluorescence emission. Scientists use it as a fluorescent probe to study cellular processes, protein interactions, and intracellular localization. By attaching this compound to specific biomolecules, they gain insights into biological events .
- The thiazolone ring can coordinate with metal ions. Researchers explore its ability to chelate transition metals, which has implications in catalysis, environmental remediation, and metal-based drug design. The compound’s binding affinity for specific metals is of interest .
- The electron-rich thiazolone core makes this compound suitable for organic electronic devices. Researchers investigate its use in organic semiconductors, solar cells, and light-emitting diodes. Its optical and electronic properties contribute to the development of novel materials .
Antibody Research and Immunology
Drug Development and Medicinal Chemistry
Antioxidant and Anti-Inflammatory Properties
Photophysical Studies and Fluorescent Probes
Metal Ion Chelation and Coordination Chemistry
Material Science and Organic Electronics
properties
IUPAC Name |
(5E)-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-morpholin-4-yl-1,3-thiazol-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O5S/c18-11-2-1-9(7-10(11)17(20)21)8-12-13(19)15-14(23-12)16-3-5-22-6-4-16/h1-2,7-8,18H,3-6H2/b12-8+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMRKVCXNVKXUQS-XYOKQWHBSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=O)C(=CC3=CC(=C(C=C3)O)[N+](=O)[O-])S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCN1C2=NC(=O)/C(=C\C3=CC(=C(C=C3)O)[N+](=O)[O-])/S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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